(2S)-3-Ethyl-2-methylhexan-1-ol

• IUPAC Name: (2S)-3-ethyl-2-methylhexan-1-ol
• InChI: InChI=1S/C9H20O/c1-4-6-9(5-2)8(3)7-10/h8-10H,4-7H2,1-3H3/t8-,9?/m1/s1
• InChI Key: UDZCUJOKBNABRS-VEDVMXKPSA-N
• Canonical SMILES: CCCC(CC)C(C)CO
• Isomeric SMILES: CCCC(CC)[C@H](C)CO
• Molecular Formula: C9H20O
• Molecular Weight: 144.25 g/mol

Description

(2S)-3-Ethyl-2-methylhexan-1-ol, also known as Isoamyl alcohol, is a colorless liquid with a strong odor. It is a primary alcohol that is used in various industrial applications such as the production of fragrances, flavors, and solvents. It is also used as a solvent for cellulose acetate and some other resins.

Mechanism of Action

The mechanism of action of (2S)-3-Ethyl-2-methylhexan-1-ol is not well understood. However, it is believed to act on the olfactory receptors in the nose, triggering a response in the brain that is interpreted as a specific smell.
Biochemical and Physiological Effects:
(2S)-3-Ethyl-2-methylhexan-1-ol has been shown to have a variety of biochemical and physiological effects. It has been found to have antibacterial and antifungal properties, and it has been shown to have anxiolytic effects in mice. It has also been found to have a calming effect on the central nervous system.

Advantages and Limitations for Lab Experiments

One of the advantages of using (2S)-3-Ethyl-2-methylhexan-1-ol in laboratory experiments is its relatively low cost and availability. It is also relatively easy to synthesize, making it a popular choice for researchers. However, one limitation is that it has a strong odor, which can be a problem in some experiments.

Future Directions

There are many future directions for the study of (2S)-3-Ethyl-2-methylhexan-1-ol. One area of research is in the development of new fragrances and flavors. Another area of research is in the study of its potential therapeutic uses, such as its anxiolytic effects. There is also potential for the use of (2S)-3-Ethyl-2-methylhexan-1-ol in the development of new insecticides and other agricultural applications.

Synthesis Methods

The synthesis of (2S)-3-Ethyl-2-methylhexan-1-ol can be achieved through various methods. One of the most common methods is the fermentation of glucose or other sugars using yeast or bacteria. The process involves the conversion of glucose into pyruvic acid, which is then converted into acetaldehyde. The acetaldehyde is then reduced to (2S)-3-Ethyl-2-methylhexan-1-ol using a reducing agent such as sodium borohydride.
Another method of synthesis involves the reaction of isobutene with formaldehyde in the presence of an acid catalyst. The resulting product is then hydrogenated to produce (2S)-3-Ethyl-2-methylhexan-1-ol.

Scientific Research Applications

(2S)-3-Ethyl-2-methylhexan-1-ol has been extensively studied for its various applications in scientific research. One of the primary applications is in the field of sensory neuroscience, where it is used as a model odorant to study the olfactory system. It is also used in the study of social behavior in insects and animals.